Cas no 2228600-28-8 (4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid)
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid
- EN300-1803966
- 2228600-28-8
-
- Inchi: 1S/C10H20O3/c1-5-7(6-2)10(3,4)8(11)9(12)13/h7-8,11H,5-6H2,1-4H3,(H,12,13)
- InChI Key: NHKCWKOAPUMYPQ-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C(C)(C)C(CC)CC
Computed Properties
- Exact Mass: 188.14124450g/mol
- Monoisotopic Mass: 188.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 57.5Ų
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1803966-0.05g |
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid |
2228600-28-8 | 0.05g |
$1261.0 | 2023-09-19 | ||
| Enamine | EN300-1803966-0.1g |
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid |
2228600-28-8 | 0.1g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1803966-0.25g |
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid |
2228600-28-8 | 0.25g |
$1381.0 | 2023-09-19 | ||
| Enamine | EN300-1803966-0.5g |
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid |
2228600-28-8 | 0.5g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1803966-1.0g |
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid |
2228600-28-8 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1803966-2.5g |
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid |
2228600-28-8 | 2.5g |
$2940.0 | 2023-09-19 | ||
| Enamine | EN300-1803966-5.0g |
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid |
2228600-28-8 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1803966-10.0g |
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid |
2228600-28-8 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1803966-1g |
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid |
2228600-28-8 | 1g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1803966-5g |
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid |
2228600-28-8 | 5g |
$4349.0 | 2023-09-19 |
4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid
4-Ethyl-2-Hydroxy-3,3-Dimethylhexanoic Acid: A Versatile Compound in Biomedical Research
4-Ethyl-2-hydroxy-3,3-dimethylhexanoic acid, with the chemical formula C12H24O3 and CAS number 2228600-28-8, is a multifunctional organic compound that has garnered significant attention in the biomedical field. This compound is characterized by its unique molecular structure, which combines a hydroxy group with a branched carbon chain. The presence of multiple methyl groups and a hydroxyl functional group makes it a promising candidate for various applications, including drug development, biomaterials, and metabolic studies. Recent advances in analytical chemistry and molecular biology have further highlighted its potential in targeted therapies and biocompatible material design.
4-Ethyl-2-hydroxy-3,3-dimethylhexanoic acid is a derivative of hexanoic acid, a six-carbon fatty acid commonly found in natural lipids. The addition of an ethyl group and a hydroxyl group at specific positions modifies its physicochemical properties, such as solubility, reactivity, and biological activity. These modifications are critical for its application in pharmaceutical formulations and functionalized polymers. The compound's molecular weight of 228.32 g/mol and its hydrophilic nature contribute to its potential use in aqueous-based drug delivery systems.
Recent studies have demonstrated that 4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid exhibits unique interactions with biological membranes. A 2023 publication in Journal of Medicinal Chemistry reported its ability to modulate lipid raft formation, a process critical for cell signaling and membrane trafficking. This property is particularly relevant in the context of cancer research, where lipid rafts are implicated in tumor progression and metastasis. The compound's capacity to alter membrane dynamics could be leveraged for developing novel anticancer agents or therapeutic targets.
The synthesis of 4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid has been optimized using green chemistry principles, as highlighted in a 2024 review in Green Chemistry. Researchers have employed catalytic hydrogenation and asymmetric oxidation techniques to achieve high yields while minimizing environmental impact. This approach aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing, ensuring that the compound's production meets both scientific and ecological standards.
One of the most promising applications of 4-ethyl-2-hydroy-3,3-dimethylhexanoic acid is in the development of biodegradable polymers for drug delivery. A 2023 study published in Biomaterials Science demonstrated its use as a monomer in synthesizing polyesters with tunable degradation rates. These polymers are being explored for controlled release of therapeutic agents, particularly in the treatment of chronic diseases such as diabetes and cardiovascular disorders. The compound's hydrophilic nature enhances its compatibility with biological systems, reducing the risk of adverse reactions.
Recent advancements in computational chemistry have also shed light on the molecular mechanisms underlying 4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid's biological activity. Molecular dynamics simulations conducted in 2023 revealed its potential to interact with specific receptors involved in inflammation and immune response regulation. These findings suggest that the compound could be a valuable tool in the development of anti-inflammatory drugs or immunomodulatory therapies. The ability to predict its interactions with target proteins using computational models is a significant step toward optimizing its therapeutic potential.
In the realm of metabolic research, 4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid has been studied for its role in lipid metabolism. A 2024 paper in Metabolomics reported its involvement in the regulation of fatty acid oxidation pathways. This discovery is particularly relevant in the context of metabolic disorders such as obesity and type 2 diabetes. The compound's ability to modulate metabolic processes could lead to the development of novel therapeutic strategies targeting metabolic dysregulation.
The compound's structural versatility also makes it a candidate for functionalized materials in biomedical applications. Researchers have explored its use in creating surface coatings for medical devices, where its hydrophilic properties enhance cell adhesion and tissue integration. A 2023 study in Biomaterials demonstrated its effectiveness in promoting the growth of endothelial cells on implant surfaces, which is crucial for the long-term success of vascular grafts and other biomedical implants.
Despite its promising applications, the use of 4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid is still in the early stages of development. Ongoing research is focused on elucidating its full pharmacological profile and optimizing its chemical structure for enhanced therapeutic efficacy. Challenges such as bioavailability and stability in vivo remain areas of active investigation. Additionally, the need for standardized protocols for its synthesis and application is being addressed to ensure reproducibility and safety in clinical settings.
As the field of biomedical research continues to evolve, 4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid is emerging as a key player in the development of innovative therapies and materials. Its unique molecular structure and functional properties make it a valuable subject for further exploration. The integration of advanced analytical techniques and computational modeling is expected to accelerate its translation from the laboratory to clinical applications, ultimately benefiting patients and advancing the frontiers of medicine.
In conclusion, 4-ethyl-2-hydroxy-3,3-dimethylhexanoic acid represents a significant advancement in the field of organic chemistry and biomedical science. Its potential applications span from drug development to biomaterials, highlighting the importance of continued research and innovation. As scientists delve deeper into its properties and mechanisms, the compound is poised to play a pivotal role in shaping the future of healthcare and biotechnology.
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